molecular formula C22H17N3O2S3 B2993770 5-(5-methylfuran-2-yl)-2-(((2-methylthiazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one CAS No. 670273-82-2

5-(5-methylfuran-2-yl)-2-(((2-methylthiazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

Cat. No. B2993770
CAS RN: 670273-82-2
M. Wt: 451.58
InChI Key: GLFAYYIBVNFVKW-UHFFFAOYSA-N
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Description

5-(5-methylfuran-2-yl)-2-(((2-methylthiazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H17N3O2S3 and its molecular weight is 451.58. The purity is usually 95%.
BenchChem offers high-quality 5-(5-methylfuran-2-yl)-2-(((2-methylthiazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(5-methylfuran-2-yl)-2-(((2-methylthiazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

ROCK Inhibition for Drug Discovery

Thieno[2,3-d]pyrimidin-4-one derivatives have been identified as promising lead compounds for drug discovery targeting Rho-associated protein kinases (ROCKs). These enzymes are involved in various physiological processes and have been implicated in several diseases, including cancer, cardiovascular diseases, and neurological disorders .

Anticancer Activity

Some thieno[2,3-d]pyrimidin-4-one derivatives have shown potential as anticancer agents. They have been synthesized and tested in vitro for cancer cell growth inhibition, indicating their possible use in developing new cancer therapies .

Anti-Proliferative Evaluation

These derivatives have also been evaluated for their anti-proliferative effects on different types of cancer cells. For instance, certain compounds exhibited strong inhibitory potential against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which plays a significant role in tumor growth and angiogenesis .

Synthetic Approaches for Chemical Diversity

The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives allows for chemical diversity and the creation of novel compounds with potential therapeutic applications. New synthetic approaches can lead to the discovery of compounds with improved pharmacological profiles .

These are just a few examples of the potential scientific research applications of thieno[2,3-d]pyrimidin-4-one derivatives. The specific compound may share similar properties and could be explored further in these areas.

Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as novel ROCK inhibitors [New synthetic approaches to thieno[3,2-d]pyrimidine and thieno3,4-b Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as… Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H)-ones… Design, synthesis, anti-proliferative evaluation, docking, and MD…

properties

IUPAC Name

5-(5-methylfuran-2-yl)-2-[(2-methyl-1,3-thiazol-4-yl)methylsulfanyl]-3-phenylthieno[2,3-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H17N3O2S3/c1-13-8-9-18(27-13)17-12-29-20-19(17)21(26)25(16-6-4-3-5-7-16)22(24-20)30-11-15-10-28-14(2)23-15/h3-10,12H,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLFAYYIBVNFVKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC4=CSC(=N4)C)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H17N3O2S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(5-methylfuran-2-yl)-2-(((2-methylthiazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

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